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Abstract

Powellite (CaMo00Qa4) is a calcium molybdate mineral notable for its unique fluorescent
properties and its association with molybdenum ore deposits. First identified in the late 19th
century, powellite serves as a secondary mineral resulting from the alteration of molybdenite.
This technical guide provides an in-depth overview of the natural sources, discovery, and
detailed methodologies for the characterization of powellite. It includes a thorough examination
of its physical and chemical properties, geological occurrences, and the analytical techniques
employed for its identification and study. Quantitative data are presented in tabular format for
clarity, and key experimental and logical workflows are visualized using diagrams. This
document is intended to be a comprehensive resource for researchers, geologists, and
materials scientists.

Discovery and Nomenclature

Powellite was first described by American chemist William Harlow Melville in 1891. The initial
discovery was made at the Peacock Mine in the Seven Devils Mountains of Adams County,
Idaho, USA. Melville distinguished it from the similar-appearing scheelite (CaWOa) after
chemical analysis revealed the presence of molybdenum instead of tungsten. The mineral was

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1200901?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

named in honor of John Wesley Powell, a prominent American geologist, explorer, and the
second Director of the U.S. Geological Survey.

Natural Sources and Geological Occurrence

Powellite is a relatively uncommon secondary mineral. It typically forms in the oxidized zones of
hydrothermal ore deposits that contain molybdenum. The formation of powellite is primarily due
to the alteration of the primary molybdenum ore mineral, molybdenite (MoSz). It can also be
found, though more rarely, in pegmatites, tactites (skarns), and as a phase in some basalts.

Associated Minerals: Powellite is frequently found in association with a variety of other
minerals, which can aid in its identification in the field. These include:

Molybdenite (MoSz2)

Ferrimolybdite (Fe2(MoOa4)s-8(H20))

Stilbite

Laumontite

Apophyllite

Notable Localities: While the type locality is in Idaho, USA, significant occurrences of powellite
have been documented worldwide. Some of the most notable locations include:

e India: The Nasik and Jalgaon districts in Maharashtra are renowned for producing large,
well-formed crystals of powellite, often in basalt cavities.

» USA: In addition to Idaho, powellite is found in Michigan, California, Nevada, and Arizona.

o Chile: Occurrences are noted in the copper and molybdenum deposits of the Andes
Mountains.

¢ Russia: The Western Altai region is a known source.

e Namibia: Found at Tsumeb.
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Physicochemical Properties

Powellite's distinct physical and chemical properties are key to its identification and
characterization. It forms a solid solution series with scheelite (CaWOa4), where tungsten can
substitute for molybdenum.

Chemical Properties

The ideal chemical formula for powellite is CaMoOa. Tungsten is a common impurity, leading to
the formula being sometimes written as Ca(Mo,W)Oa. The presence of tungsten can influence
the mineral's physical properties, such as its density and fluorescence.

Table 1: Chemical Composition of Powellite

Element Symbol Weight %
Molybdenum Mo 47.97
Oxygen O 31.99
Calcium Ca 20.04

Physical Properties

Table 2: Physical Properties of Powellite
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Property

Value

Crystal System

Tetragonal

Crystal Class

Dipyramidal (4/m)

Space Group

141/a

Mohs Hardness

3.5-4

Specific Gravity 4.23 - 4.28 g/lcm?3

Luster Subadamantine to greasy

Color Straw-yellow, greenish-yellow, brown, colorless,
blue, black

Streak Pale yellow to white

Cleavage Indistinct on {011}, {112}, and {001}

Fracture Conchoidal to uneven

Transparency Transparent to translucent

Refractive Index

nw =1.974, ne = 1.984

Birefringence

6 =0.010

Fluorescence

Fluoresces bright yellow under shortwave UV
light

Experimental Protocols

The accurate identification and characterization of powellite require a combination of physical
and instrumental analytical techniques.

Physical Identification

Objective: To determine the relative hardness of a powellite sample.
Methodology:

e Select a fresh, unweathered surface of the powellite specimen.
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o Attempt to scratch the surface with common minerals of known hardness from the Mohs
scale.

o Apatite (Hardness 5): If apatite scratches the powellite, the hardness is less than 5.
o Fluorite (Hardness 4): If the powellite scratches fluorite, its hardness is greater than 4.
o Calcite (Hardness 3): If powellite scratches calcite, its hardness is greater than 3.

e The hardness is determined to be between the softest mineral that it can scratch and the
hardest mineral that can scratch it. For powellite, this is typically between 3.5 and 4.

Objective: To determine the density of a powellite sample relative to water.

Methodology:

Calibrate a digital balance with a hydrostatic weighing apparatus.

Weigh the dry powellite sample in air (W_air).

Submerge the sample in a beaker of distilled water, ensuring no air bubbles are attached to
the surface, and record the weight while submerged (W_water).

Calculate the specific gravity (SG) using the formula: SG = W_air / (W_air - W_water)

Instrumental Analysis

Objective: To identify the crystalline structure of powellite and confirm its phase purity.
Methodology:

o Asmall, representative sample of powellite is finely ground to a homogenous powder
(typically <10 pm).

e The powder is mounted onto a sample holder, ensuring a flat, level surface.

e The sample is placed in a powder X-ray diffractometer.
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The sample is irradiated with monochromatic X-rays (commonly Cu Ka radiation, A = 1.5406

A).
The diffracted X-rays are detected as a function of the diffraction angle (20).
A typical scan range for powellite identification is from 10° to 80° 28 with a step size of 0.02°.

The resulting diffraction pattern is compared to a reference pattern for powellite from a
crystallographic database (e.g., the International Centre for Diffraction Data - ICDD). Key
diffraction peaks for powellite should be present and their intensities should match the
reference.

Objective: To identify powellite based on its characteristic vibrational modes.

Methodology:

A powellite crystal or powdered sample is placed on a microscope slide.
The sample is brought into focus under a confocal Raman microscope.
The sample is excited with a monochromatic laser source (e.g., 532 nm or 785 nm).

The scattered light is collected and passed through a spectrometer to separate the Raman
scattered photons by wavelength.

The Raman spectrum is recorded, typically in the range of 100 to 1200 cm~1.

The positions and relative intensities of the Raman bands are compared to a known
standard spectrum of powellite. The most intense Raman peak for powellite, corresponding
to the symmetric stretching mode of the MoOa42~ anion, is expected around 880 cm~1.

Visualizations
Logical Relationship: Formation of Powellite

The primary formation pathway for powellite involves the oxidation of molybdenite in the

presence of calcium-bearing solutions.
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Caption: Formation of powellite from the oxidation of molybdenite.

Experimental Workflow: Powellite Identification

A standard workflow for the definitive identification of a suspected powellite sample.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1200901?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Caption: Experimental workflow for the identification of powellite.
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Powellite, a calcium molybdate mineral, holds significance in geological and materials science
contexts. Its formation as a secondary mineral from molybdenite provides insights into the
oxidative weathering processes in ore deposits. The characterization of powellite relies on a
combination of classical mineralogical tests and modern instrumental techniques such as X-ray
diffraction and Raman spectroscopy. This guide has provided a comprehensive overview of the
discovery, natural sources, and detailed analytical protocols for powellite, serving as a valuable
resource for professionals in related fields. The presented data and workflows offer a structured
approach to the study of this fascinating mineral.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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